Cas no 2680813-90-3 (1-acetamidospiro3.5nonane-7-carboxylic acid)

• Product Name: 1-acetamidospiro3.5nonane-7-carboxylic acid
• CAS No: 2680813-90-3
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5653054
• PubChem ID: 165917753
• Update Time: 2025-06-14

1-acetamidospiro3.5nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274670
• 1-acetamidospiro[3.5]nonane-7-carboxylic acid
• 2680813-90-3
• 1-acetamidospiro3.5nonane-7-carboxylic acid

• Inchi： 1S/C12H19NO3/c1-8(14)13-10-4-7-12(10)5-2-9(3-6-12)11(15)16/h9-10H,2-7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： CNDBQKOVIMHJCX-UHFFFAOYSA-N
• SMILES： OC(C1CCC2(CC1)CCC2NC(C)=O)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 1-acetamidospiro3.5nonane-7-carboxylic acid

Comprehensive Overview of 1-acetamidospiro3.5nonane-7-carboxylic acid (CAS No. 2680813-90-3): Structure, Applications, and Research Insights

1-acetamidospiro3.5nonane-7-carboxylic acid (CAS No. 2680813-90-3) is a specialized spirocyclic compound with a unique molecular architecture, combining an acetamide functional group and a carboxylic acid moiety. Its structural complexity and potential applications in pharmaceutical intermediates and organic synthesis have garnered significant attention from researchers. The compound's spiro[3.5]nonane core contributes to its stereochemical rigidity, making it a valuable scaffold for drug discovery and material science.

Recent studies highlight the growing demand for spirocyclic derivatives in medicinal chemistry, particularly for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. The carboxylic acid group in 1-acetamidospiro3.5nonane-7-carboxylic acid enhances its solubility and bioavailability, addressing a key challenge in small-molecule drug development. Researchers are exploring its utility in neurological disorders and metabolic diseases, aligning with trends in personalized medicine.

From a synthetic perspective, the compound's CAS No. 2680813-90-3 serves as a critical identifier for patent literature and regulatory submissions. Its chiral centers offer opportunities for asymmetric catalysis, a hot topic in green chemistry and sustainable synthesis. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a common query among quality control professionals.

The compound's relevance extends to peptide mimetics and bioconjugation, areas gaining traction in biotech innovations. As AI-driven drug design accelerates, 1-acetamidospiro3.5nonane-7-carboxylic acid exemplifies how computational modeling can optimize molecular properties. Its logP and pKa values are frequently analyzed in ADMET studies, reflecting industry focus on drug-likeness.

In summary, 1-acetamidospiro3.5nonane-7-carboxylic acid (CAS No. 2680813-90-3) represents a convergence of structural novelty and practical utility, bridging gaps between academic research and industrial applications. Its interdisciplinary appeal ensures continued exploration in high-impact journals and R&D pipelines worldwide.